Cas no 32545-60-1 ((1-amino-1-phosphonobutyl)phosphonic acid)

• Product Name: (1-amino-1-phosphonobutyl)phosphonic acid
• CAS No: 32545-60-1
• MF: C₄H₁₃NO₆P₂
• MW: 233.096643209457
• CID: 311481
• PubChem ID: 169445
• Update Time: 2025-04-19

(1-amino-1-phosphonobutyl)phosphonic acid Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,P,P'-(aminobutylidene)bis-
• phosphonic acid, (1-aminobutylidene)bis-
• (1-amino-1-phosphonobutyl)phosphonic acid
• (1-Aminobutane-1,1-diyl)bis(phosphonic acid)
• 32545-60-1
• BQQ4VYG98L
• aminobutane diphosphonate
• Phosphonic acid, P,P'-(1-aminobutylidene)bis-
• Aminobutane bisphosphonate
• Aminobutylidene diphosphonate
• P,P'-(1-Aminobutylidene)bis[phosphonic acid]
• BDBM50173053
• CHEMBL194557
• Aminobutane 1,1-diphosphonate
• Abutbp
• DTXSID30954284
• (1-Amino-1-phosphono-butyl)-phosphonic acid
• EN300-1147535
• SCHEMBL4100418
• starbld0004711

• Inchi： 1S/C4H13NO6P2/c1-2-3-4(5,12(6,7)8)13(9,10)11/h2-3,5H2,1H3,(H2,6,7,8)(H2,9,10,11)
• InChI Key： XLIREHXMRXKQIV-UHFFFAOYSA-N
• SMILES： P(C(CCC)(N)P(=O)(O)O)(=O)(O)O

Computed Properties

• Exact Mass: 233.02189
• Monoisotopic Mass: 233.02181113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.3
• Topological Polar Surface Area: 141Ų

Experimental Properties

• PSA: 141.08

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Bisphosphonates